2-Methyl-4-((1-(naphthalen-1-ylsulfonyl)piperidin-4-yl)oxy)pyrimidine

• CAS: 2097930-85-1
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.47
• SMILES: CC1=NC=CC(=N1)OC2CCN(CC2)S(=O)(=O)C3=CC=CC4=CC=CC=C43
• InChI: InChI=1S/C20H21N3O3S/c1-15-21-12-9-20(22-15)26-17-10-13-23(14-11-17)27(24,25)19-8-4-6-16-5-2-3-7-18(16)19/h2-9,12,17H,10-11,13-14H2,1H3
• InChIKey: TXTKIBRKXGULCY-UHFFFAOYSA-N
• Solubility: not available

Researchers often face false negatives in cell-based assays due to poor intracellular penetration of sulfonyl analog libraries. This specific naphthalene-1-sulfonyl derivative (XLogP3=3.6) addresses that challenge by enabling passive membrane permeability critical for accessing cytoplasmic targets. - Enables π-π stacking interactions with kinase ATP-binding site aromatic residues, absent in cyclopropane or benzofuran analogs. - Intrinsic naphthalene chromophore provides latent UV/fluorescence detection capability, simplifying analytical workflow development. - Structurally related naphthalene-1-sulfonyl-piperidine motif demonstrates selective h-IAP inhibition (IC₅₀=1.04 μM), establishing selectivity precedent for phosphatase target family exploration.

Structural and Physicochemical Profile of 2-Methyl-4-((1-(naphthalen-1-ylsulfonyl)piperidin-4-yl)oxy)pyrimidine

2-Methyl-4-((1-(naphthalen-1-ylsulfonyl)piperidin-4-yl)oxy)pyrimidine (CAS 2097930-85-1) is a synthetic heterocyclic building block with the molecular formula C₂₀H₂₁N₃O₃S and molecular weight of 383.5 g/mol [1]. The compound integrates a 2-methylpyrimidine core, a piperidine-4-yloxy linker, and a naphthalene-1-sulfonyl terminal group. Its computed physicochemical profile includes XLogP3 of 3.6, topological polar surface area (TPSA) of 80.8 Ų, six hydrogen bond acceptor sites, zero hydrogen bond donors, and four rotatable bonds [1]. The compound is supplied as a research-grade building block, typically at 95% purity, and is listed in multiple commercial compound collections under identifiers including AKOS032457851 and F6479-6303 [2].

Scaffold Naphthalene-1-sulfonyl-piperidine-pyrimidine building block for kinase/phosphatase SAR exploration

Physicochemical profile High lipophilicity (XLogP3 3.6) supports cell-permeability-focused studies; TPSA 80.8 Ų and zero HBD facilitate passive membrane diffusion assessment

Procurement Research-grade (95%) building block with multi-supplier availability and defined CAS identity

• [1] PubChem Compound Summary for CID 121162863, 2-Methyl-4-((1-(naphthalen-1-ylsulfonyl)piperidin-4-yl)oxy)pyrimidine. National Center for Biotechnology Information (2024). View Source
• [2] Kuujia Chemical Database, CAS 2097930-85-1 Product Page: 2-methyl-4-{1-(naphthalene-1-sulfonyl)piperidin-4-yloxy}pyrimidine. Accessed 2026. View Source

Why Naphthalene-1-sulfonyl Derivative Cannot Be Substituted by Close Analogs

Compounds sharing the 2-methyl-4-(piperidin-4-yloxy)pyrimidine core but bearing different N-sulfonyl substituents exhibit substantially divergent computed physicochemical properties that directly affect their suitability for specific experimental contexts. The naphthalene-1-sulfonyl group imparts markedly higher lipophilicity (XLogP3 = 3.6) compared to cyclopropanesulfonyl (XLogP3 = 1.3), 2,3-dihydrobenzofuran-5-sulfonyl (XLogP3 = 2.3), and 5-chloro-2-methoxybenzenesulfonyl (XLogP3 = 2.9) analogs [1][2]. These differences in logP translate to predicted variations in membrane permeability, non-specific protein binding, and solubility—all critical parameters in cell-based assays, biochemical screening, and in vivo studies. Furthermore, the extended planar aromatic surface of the naphthalene ring enables π-π stacking interactions with aromatic residues in enzyme active sites, a feature absent in non-aromatic or smaller aromatic sulfonyl substituents [3]. Consequently, substituting any of these close analogs without accounting for these property differences risks altering target engagement, cellular uptake, and overall pharmacological profile, making independent procurement and evaluation of the specific naphthalene-1-sulfonyl derivative essential.

Property shift Naphthalene-1-sulfonyl: XLogP3 3.6; extended π-surface

Cyclopropane/benzofuran analogs: XLogP3 1.3–2.9; smaller aromatic profiles

Lipophilicity differences of ≥0.7 log units may alter membrane permeability, non-specific binding, and solubility—critical parameters in cell-based assays and biochemical screens. Direct substitution without re-optimization risks misinterpretation of target engagement.

Scaffold recognition Naphthalene pharmacophore with documented kinase/phosphatase inhibition

Non-aromatic or smaller sulfonyl substituents lack comparable pharmacophore precedent

The naphthalene ring enables π-π stacking and CH-π interactions with hydrophobic protein pockets, a feature absent in cyclopropane or alkyl sulfonyl analogs. Class-level evidence suggests target selectivity may rely on this extended aromatic system.

Computational vs. experimental Computed descriptors (XLogP3, TPSA, complexity) indicate differentiation

Similarity based on core scaffold alone ignores substituent-driven property divergence

Without experimental permeability, solubility, and binding data, analog selection based on visual inspection risks ignoring significant differences in ADME and target interaction potential. Independent procurement of the specific naphthalene-1-sulfonyl derivative is recommended.

• [1] PubChem Compound Summary for CID 121162863 (target compound), CID 121162831 (cyclopropanesulfonyl analog), CID 121162866 (dihydrobenzofuran-sulfonyl analog), CID 121162883 (chloro-methoxybenzenesulfonyl analog). Computed XLogP3 values retrieved 2026. View Source
• [2] Kuujia Chemical Database, comparative computed properties for CAS 2097897-57-7, CAS 2097888-11-2, and CAS 2097926-24-2. Accessed 2026. View Source
• [3] ArQule, Inc. (2011). Substituted Naphthalenyl-Pyrimidine Compounds. US Patent Application 20110166137. Describes the biological relevance of naphthalenyl-pyrimidine scaffolds in targeting cell proliferative disorders. View Source

Quantitative Differentiation Against Closest Structural Analogs

Lipophilicity Comparison: Naphthalene-1-sulfonyl vs. Cyclopropane and Benzofuran Analogs

The naphthalene-1-sulfonyl derivative (CAS 2097930-85-1) exhibits a computed XLogP3 value of 3.6, which is 2.3 log units higher than the cyclopropanesulfonyl analog (CAS 2097897-57-7; XLogP3 = 1.3), 1.3 log units higher than the 2,3-dihydrobenzofuran-5-sulfonyl analog (CAS 2097888-11-2; XLogP3 = 2.3), and 0.7 log units higher than the 5-chloro-2-methoxybenzenesulfonyl analog (CAS 2097926-24-2; XLogP3 = 2.9) [1][2]. In drug discovery contexts, a ΔXLogP3 of ≥0.5 is generally considered meaningful for differential membrane partitioning and oral absorption prediction [2].

Lipophilicity

Head-to-head

XLogP3 3.6, Δ +2.3 vs cyclopropane, +1.3 vs benzofuran

Supports membrane permeability review; higher lipophilicity may improve intracellular access in cell-based models

Computed values; experimental logD/logP and permeability data needed to confirm

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 3.6
Comparator Or Baseline	CAS 2097897-57-7: XLogP3 = 1.3; CAS 2097888-11-2: XLogP3 = 2.3; CAS 2097926-24-2: XLogP3 = 2.9
Quantified Difference	ΔXLogP3 = +2.3 (vs. cyclopropane), +1.3 (vs. benzofuran), +0.7 (vs. chloro-methoxybenzene)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18) for all compounds

Why This Matters

Higher lipophilicity predicts increased passive membrane permeability and potentially enhanced intracellular target access, making the naphthalene-1-sulfonyl derivative the preferred choice for cell-based assays where the cyclopropane or benzofuran analogs may show insufficient cellular uptake.

• [1] PubChem Compound Summaries: CID 121162863 (XLogP3 = 3.6), CID 121162831 (XLogP3 = 1.3), CID 121162866 (XLogP3 = 2.3), CID 121162883 (XLogP3 = 2.9). Computed properties retrieved 2026. View Source
• [2] Waring, M.J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. Establishes the significance of ΔlogP ≥ 0.5 for differential pharmacokinetic behavior. View Source

Topological Polar Surface Area and Hydrogen Bond Acceptor Differentiation

The target compound has a computed TPSA of 80.8 Ų, which is identical to the cyclopropanesulfonyl analog (80.8 Ų) but 9.2 Ų lower than the 5-chloro-2-methoxybenzenesulfonyl analog (90 Ų) [1]. Both compounds have six hydrogen bond acceptors and zero donors, but the chloro-methoxybenzene analog introduces an additional oxygen atom in the sulfonyl substituent that increases polarity without adding hydrogen bond donors. The generally accepted TPSA threshold for favorable oral absorption is <140 Ų, and values below 90 Ų are associated with good CNS penetration potential [2]. At 80.8 Ų, the target compound sits in a favorable range for both oral and CNS drug-like space, while maintaining lower polarity than the chlorinated analog.

TPSA & HBA

Head-to-head

TPSA 80.8 Ų, HBA 6; Δ −9.2 Ų / −1 HBA vs chloro-methoxy analog

Lower polarity supports passive diffusion assessment; TPSA

Computed by Cactvs 3.4.6.11; experimental permeability assays required

Molecular complexity

Cross-study comparable

Complexity 586, heavy atoms 27; Δ +161 / +7 vs cyclopropane analog

Greater scaffold diversity supports hit-to-lead optimization; extended π-system may enhance shape complementarity

Computed; binding contribution requires target-specific structural biology data

Pharmacophore precedent

Class-level

Naphthalenesulfonamide class IC₅₀ 1.04–27 μM across kinases, calmodulin, alkaline phosphatase

Supports kinase/phosphatase research fit; class-level evidence, not compound-specific

No direct target engagement data for CAS 2097930-85-1; validate experimentally

Procurement specification

Supporting evidence

MW 383.5 g/mol, 95% purity, listed in ≥3 supplier catalogs

Defined purity and multi-supplier availability support batch consistency and reproducible SAR

Purity as specified by suppliers; independent QC recommended for critical studies

Evidence Dimension	Topological Polar Surface Area (TPSA) and hydrogen bond acceptor count
Target Compound Data	TPSA = 80.8 Ų, HBA = 6, HBD = 0
Comparator Or Baseline	CAS 2097926-24-2: TPSA = 90.0 Ų, HBA = 7, HBD = 0; CAS 2097897-57-7: TPSA = 80.8 Ų, HBA = 6, HBD = 0
Quantified Difference	ΔTPSA = -9.2 Ų vs. chloro-methoxybenzene analog; ΔHBA = -1 vs. chloro-methoxybenzene analog
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

The lower TPSA and reduced hydrogen bond acceptor count of the naphthalene-1-sulfonyl derivative predict superior passive membrane diffusion compared to the chloro-methoxybenzene analog, which is a critical consideration when selecting a compound for cellular target engagement studies.

• [1] PubChem Compound Summaries: CID 121162863 (TPSA = 80.8 Ų), CID 121162831 (TPSA = 80.8 Ų), CID 121162883 (TPSA = 90.0 Ų). Computed properties retrieved 2026. View Source
• [2] Pajouhesh, H. & Lenz, G.R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. TPSA < 90 Ų associated with CNS penetration. View Source

Molecular Complexity and Heavy Atom Count for Scaffold Diversity

The target compound has a molecular complexity score of 586 and a heavy atom count of 27, compared to complexity scores of 425 (heavy atoms: 20) for the cyclopropanesulfonyl analog, 574 (heavy atoms: 26) for the dihydrobenzofuran-sulfonyl analog, and 551 (heavy atoms: 26) for the chloro-methoxybenzene analog [1]. The naphthalene-1-sulfonyl group contributes 10 aromatic carbon atoms arranged in a fused bicyclic system, providing a larger and more rigid aromatic surface than any of the comparator sulfonyl substituents. This extended π-system is capable of participating in edge-to-face and face-to-face π-π stacking interactions, as well as CH-π interactions with hydrophobic protein pockets [2].

Molecular complexity

Cross-study comparable

Complexity 586, heavy atoms 27; Δ +161 / +7 vs cyclopropane analog

Greater scaffold diversity supports hit-to-lead optimization; extended π-system may enhance shape complementarity

Computed; binding contribution requires target-specific structural biology data

Evidence Dimension	Molecular complexity score and heavy atom count
Target Compound Data	Complexity = 586, Heavy atoms = 27
Comparator Or Baseline	Cyclopropane analog: Complexity = 425, Heavy atoms = 20; Benzofuran analog: Complexity = 574, Heavy atoms = 26; Chloro-methoxybenzene analog: Complexity = 551, Heavy atoms = 26
Quantified Difference	ΔComplexity = +161 (vs. cyclopropane), +12 (vs. benzofuran), +35 (vs. chloro-methoxybenzene). ΔHeavy atoms = +7 (vs. cyclopropane), +1 (vs. others).
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

The higher molecular complexity and larger aromatic surface area of the naphthalene-1-sulfonyl derivative provide greater potential for shape complementarity with diverse protein binding pockets, making it a more versatile scaffold for hit-to-lead optimization programs where scaffold diversity is a key selection criterion.

• [1] PubChem Compound Summaries: CID 121162863, CID 121162831, CID 121162866, CID 121162883. Computed complexity and heavy atom counts retrieved 2026. View Source
• [2] Meyer, E.A., Castellano, R.K., & Diederich, F. (2003). Interactions with aromatic rings in chemical and biological recognition. Angewandte Chemie International Edition, 42(11), 1210-1250. View Source

Naphthalene-1-sulfonyl as a Privileged Pharmacophore in Kinase Inhibition

The naphthalene-1-sulfonyl group is a recognized privileged pharmacophore in medicinal chemistry, with multiple naphthalenesulfonamide derivatives demonstrating low-micromolar to nanomolar inhibitory activity against diverse kinase and non-kinase targets. Representative examples include ML-9 (1-(5-chloronaphthalene-1-sulfonyl)-1H-hexahydro-1,4-diazepine), a naphthalenesulfonamide that inhibits insulin-stimulated 2-deoxyglucose transport with an IC₅₀ of 27 μM and modulates multiple kinases including PKA, Akt1 (PKB), and S6 kinase ; and W-7 (N-(6-aminohexyl)-5-chloro-1-naphthalenesulfonamide), which inhibits Ca²⁺/calmodulin-dependent myosin light chain kinase with an IC₅₀ of 25 μM . Additionally, 4-methyl-1-(naphthalen-1-ylsulfonyl)piperidine—a substructure directly embedded in the target compound—shows selective inhibition of human intestinal alkaline phosphatase (h-IAP) with an IC₅₀ of 1.04 μM, while being inactive against the tissue-nonspecific isozyme (h-TNAP), demonstrating the capacity of the naphthalene-1-sulfonyl-piperidine motif to confer target selectivity . The ArQule patent on substituted naphthalenyl-pyrimidine compounds further validates this scaffold class for anticancer applications targeting cell proliferative disorders [1].

Pharmacophore precedent

Class-level

Naphthalenesulfonamide class IC₅₀ 1.04–27 μM across kinases, calmodulin, alkaline phosphatase

Supports kinase/phosphatase research fit; class-level evidence, not compound-specific

No direct target engagement data for CAS 2097930-85-1; validate experimentally

Evidence Dimension	Pharmacological precedent: naphthalenesulfonamide class vs. non-naphthalene sulfonamide analogs
Target Compound Data	Contains naphthalene-1-sulfonyl-piperidine motif; class-level IC₅₀ range = 1.04 μM – 27 μM across related naphthalenesulfonamides
Comparator Or Baseline	Non-aromatic sulfonyl analogs (cyclopropane, alkyl sulfonyl) lack documented poly-target kinase inhibition profiles
Quantified Difference	Class-level inference only; no direct target-specific potency data available for CAS 2097930-85-1
Conditions	Various biochemical and cellular assays as reported in individual publications (see sources)

Why This Matters

The naphthalene-1-sulfonyl group has an established track record as a pharmacophore in kinase and enzyme inhibition, which is not replicated by smaller or non-aromatic sulfonyl substituents. For procurement decisions in kinase-focused drug discovery programs, the naphthalene-1-sulfonyl derivative offers a structurally validated starting point that the cyclopropane or alkyl sulfonyl analogs cannot provide.

• [1] Ashwell, M.A. et al., ArQule, Inc. (2011). Substituted Naphthalenyl-Pyrimidine Compounds. US Patent Application 20110166137. Describes anticancer applications of naphthalenyl-pyrimidine compounds. View Source

Commercial Availability and Purity Specification for Procurement

The target compound is listed across multiple chemical supplier catalogs under identifiers AKOS032457851, F6479-6303, and PubChem CID 121162863, with a typical specified purity of 95% [1][2]. The unsubstituted core scaffold, 2-methyl-4-(piperidin-4-yloxy)pyrimidine (CAS 1263387-66-1, MW = 193.25 g/mol), is also commercially available but lacks the sulfonamide functionality required for target interaction . Among the sulfonamide analogs, the naphthalene-1-sulfonyl derivative (MW = 383.5 g/mol) offers the highest molecular weight per unit of functional complexity, providing more potential interaction points per molecule compared to the cyclopropanesulfonyl analog (MW = 297.4 g/mol) [2]. Procurement of the specific CAS-numbered compound ensures batch-to-batch consistency in both identity and purity, which is critical for reproducible SAR studies.

Procurement specification

Supporting evidence

MW 383.5 g/mol, 95% purity, listed in ≥3 supplier catalogs

Defined purity and multi-supplier availability support batch consistency and reproducible SAR

Purity as specified by suppliers; independent QC recommended for critical studies

Evidence Dimension	Molecular weight, supplier catalog coverage, and defined purity specification
Target Compound Data	MW = 383.5 g/mol, Purity = 95%, Listed in ≥3 supplier catalogs
Comparator Or Baseline	Core scaffold CAS 1263387-66-1: MW = 193.25 g/mol, lacks sulfonamide; Cyclopropane analog CAS 2097897-57-7: MW = 297.4 g/mol
Quantified Difference	ΔMW = +190.3 (vs. unsubstituted core), +86.1 (vs. cyclopropane analog)
Conditions	Commercial supplier listings and PubChem computed molecular weights

Why This Matters

The defined purity specification and multi-supplier availability of CAS 2097930-85-1 reduce procurement risk and ensure experimental reproducibility, which is not guaranteed when sourcing less widely listed or custom-synthesized analogs.

• [1] Kuujia Chemical Database. CAS 2097930-85-1 Product Page: 2-methyl-4-{1-(naphthalene-1-sulfonyl)piperidin-4-yloxy}pyrimidine, MW = 383.46, AKOS032457851. View Source
• [2] PubChem Compound Summaries: CID 121162863 and CID 121162831. Computed molecular weights and properties. View Source

Evidence-Backed Application Scenarios

Kinase Inhibitor Hit-to-Lead for ATP-Binding Pocket Engagement

The naphthalene-1-sulfonyl group provides an extended planar aromatic system capable of π-π stacking with the hinge region and hydrophobic pocket residues of kinase ATP-binding sites. Multiple naphthalenesulfonamide derivatives have demonstrated kinase inhibitory activity in the low-micromolar range , supporting the use of this compound as a starting scaffold for medicinal chemistry optimization. The 2-methylpyrimidine core mimics the adenine ring of ATP, while the piperidine-4-yloxy linker positions the naphthalene-sulfonyl group for interactions with the solvent-exposed region or allosteric pockets. Procurement of this specific derivative enables SAR exploration that cyclopropane or benzofuran sulfonyl analogs cannot support due to their smaller or non-aromatic substituents [1].

Cellular Target Engagement Requiring High Membrane Permeability

With an XLogP3 of 3.6, the naphthalene-1-sulfonyl derivative is predicted to exhibit significantly higher passive membrane permeability than its cyclopropanesulfonyl (XLogP3 = 1.3) and dihydrobenzofuran-sulfonyl (XLogP3 = 2.3) analogs . For cell-based phenotypic screening or intracellular target engagement studies where compound must cross the lipid bilayer to reach cytoplasmic or nuclear targets, the higher lipophilicity of CAS 2097930-85-1 reduces the risk of false negatives arising from poor cellular uptake. Researchers comparing compounds within this chemotype for cellular activity should preferentially select the naphthalene-1-sulfonyl variant when intracellular target access is a known requirement.

Fragment-Based Drug Design Leveraging Naphthalene Spectroscopic Properties

The naphthalene ring system possesses intrinsic fluorescence properties that have been extensively exploited in biochemical probe design, most notably in the dansyl (5-dimethylamino-naphthalene-1-sulfonyl) fluorophore class . While the target compound lacks the dimethylamino substituent required for strong fluorescence, the naphthalene chromophore may still provide sufficient UV absorption for analytical detection and quantification in biochemical assays. This latent spectroscopic handle offers an advantage over non-aromatic sulfonyl analogs, which lack convenient detection modalities beyond mass spectrometry. For binding assays or cellular uptake studies requiring compound quantification, the naphthalene-1-sulfonyl derivative simplifies analytical workflow development.

Selectivity Profiling of Alkaline Phosphatase Isozymes

The substructure 4-methyl-1-(naphthalen-1-ylsulfonyl)piperidine has demonstrated selective inhibition of human intestinal alkaline phosphatase (h-IAP; IC₅₀ = 1.04 μM) with negligible activity against tissue-nonspecific alkaline phosphatase (h-TNAP) . Given that CAS 2097930-85-1 incorporates the identical naphthalene-1-sulfonyl-piperidine motif conjugated to a 2-methylpyrimidine via an ether linker, the compound represents a logical next-step scaffold for optimizing potency and selectivity within the alkaline phosphatase target family. Researchers interested in developing isozyme-selective phosphatase inhibitors should prioritize this specific derivative over analogs with non-naphthalene sulfonyl groups, which lack the documented selectivity precedent.

Application

Selection Property

Validation Focus

Kinase inhibitor hit-to-lead studies

Naphthalene pharmacophore potential

Kinase panel profiling; hinge-region binding assays

Cellular target engagement studies

High lipophilicity (computed XLogP3 3.6)

Intracellular accumulation and permeability assays

Fragment-based drug design

Naphthalene UV absorption / latent spectroscopic handle

Analytical detection method development; binding assay quantification

Alkaline phosphatase isozyme selectivity profiling

Naphthalene-1-sulfonyl-piperidine motif with documented h-IAP selectivity

Isozyme selectivity assays; h-IAP vs h-TNAP inhibition studies

• [1] PubChem Compound Summaries: Comparative XLogP3 values for CID 121162863 (3.6), CID 121162831 (1.3), CID 121162866 (2.3). View Source
• [2] Wong, W.Y., Choi, K.H., & Wong, W.K. (2000). Novel blue luminescent platinum acetylide materials with a dansyl group. Journal of the Chemical Society, Dalton Transactions, 2000, 2911-2914. Demonstrates fluorescence utility of naphthalene-1-sulfonyl derivatives. View Source